Cas no 61213-39-6 (Benzonitrile, 3-[3,3-dichloro-4-(chloromethyl)-2-oxo-1-pyrrolidinyl]-)

• Product Name: Benzonitrile, 3-[3,3-dichloro-4-(chloromethyl)-2-oxo-1-pyrrolidinyl]-
• CAS No: 61213-39-6
• MF: C₁₂H₉Cl₃N₂O
• MW: 303.571659803391
• CID: 488051
• PubChem ID: 20403610
• Update Time: 2025-04-19

Benzonitrile, 3-[3,3-dichloro-4-(chloromethyl)-2-oxo-1-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[3,3-dichloro-4-(chloromethyl)-2-oxo-1-pyrrolidinyl]-
• 3-[3,3-dichloro-4-(chloromethyl)-2-oxopyrrolidin-1-yl]benzonitrile
• 61213-39-6
• DTXSID40606843
• SCHEMBL10993294

• Inchi： 1S/C12H9Cl3N2O/c13-5-9-7-17(11(18)12(9,14)15)10-3-1-2-8(4-10)6-16/h1-4,9H,5,7H2
• InChI Key： DMLJFAUTAVPLFI-UHFFFAOYSA-N
• SMILES： ClC1(C(N(C2C=CC=C(C#N)C=2)CC1CCl)=O)Cl

Computed Properties

• Exact Mass: 301.97827
• Monoisotopic Mass: 301.978046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.1